Cas no 125441-05-6 (L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt)

• Product Name: L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt
• CAS No: 125441-05-6
• MF: C₁₉H₂₃NO₆S
• MW: 393.454024553299
• CID: 138060
• PubChem ID: 2801732
• Update Time: 2025-09-25

L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt Chemical and Physical Properties

Names and Identifiers

• L-TYROSINE ALLYL ESTER P-TOLUENESULFONATE SALT
• H-TYR-OAI TOS
• H-TYR-OALL P-TOSYLATE
• H-TYR-OALL TOSOH
• L-tyrosine allyl ester*P-toluenesulfonate
• L-tyrosine allyl ester toluene-4-sulfonate
• L -TYROSINE ALLYL ESTER
• L-Tyrosine allyl ester 4-toluenesulfonate salt
• L-Tyr-OAll·TosOH
• 4-methylbenzenesulfonic acid;prop-2-enyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate
• L-Tyrosine allyl ester 4-toluenesulfonate salt (H-L-Tyr-OAll.TsOH)
• L-Tyrosine, 2-propen-1-yl ester, 4-methylbenzenesulfonate (1:1)
• SCHEMBL6542448
• (S)-Allyl 2-amino-3-(4-hydroxyphenyl)propanoate 4-methylbenzenesulfonate
• 125441-05-6
• L-Tyrosineallylestertosylate
• MFCD00043378
• HMS547H13
• AKOS015910222
• BS-19669
• Maybridge1_002103
• L-Tyrosine allyl ester 4-toluenesulfonate salt≥ 99% (NaOH)
• PARA-TOLUENE SULFONATE; PROP-2-EN-1-YL (2S)-2-AMINO-3-(4-HYDROXYPHENYL)PROPANOATE
• DB-243638
• G84137
• L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt

• Inchi： 1S/C12H15NO3.C7H8O3S/c1-2-7-16-12(15)11(13)8-9-3-5-10(14)6-4-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,11,14H,1,7-8,13H2;2-5H,1H3,(H,8,9,10)/t11-;/m0./s1
• InChI Key： MPNOOYSRGYNTIE-MERQFXBCSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC=C)C([C@H](CC1C=CC(=CC=1)O)N)=O

Computed Properties

• Exact Mass: 393.12500
• Monoisotopic Mass: 393.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.30000
• LogP: 4.01400

L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：3-9
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives